Cas no 1354950-96-1 (1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro2.5octane)

1-(5-Phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane is a heterocyclic compound featuring a spirocyclic core fused with a 1,3,4-oxadiazole moiety. Its unique structural framework, combining a rigid spiro[2.5]octane system with a phenyl-substituted oxadiazole, offers potential utility in medicinal chemistry and materials science. The oxadiazole ring contributes to electron-withdrawing properties and π-conjugation, while the spirocyclic architecture enhances three-dimensional diversity, which may improve binding selectivity in pharmacological applications. This compound is of interest for its synthetic versatility, serving as a scaffold for further functionalization. Its stability and distinct steric profile make it a candidate for exploring structure-activity relationships in drug discovery or as a building block in advanced organic synthesis.
1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro2.5octane structure
1354950-96-1 structure
Product Name:1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro2.5octane
CAS No:1354950-96-1
MF:C15H17N3O
MW:255.314983129501
CID:5044463
Update Time:2025-05-22

1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro2.5octane Chemical and Physical Properties

Names and Identifiers

    • 1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane
    • 2-(6-azaspiro[2.5]octan-2-yl)-5-phenyl-1,3,4-oxadiazole
    • 1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro2.5octane
    • Inchi: 1S/C15H17N3O/c1-2-4-11(5-3-1)13-17-18-14(19-13)12-10-15(12)6-8-16-9-7-15/h1-5,12,16H,6-10H2
    • InChI Key: RSGKCFLEXQWOQV-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NN=C1C1CC21CCNCC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 323
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51

1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro2.5octane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P321825-10mg
1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane
1354950-96-1
10mg
$ 70.00 2022-06-03
TRC
P321825-50mg
1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane
1354950-96-1
50mg
$ 250.00 2022-06-03
TRC
P321825-100mg
1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane
1354950-96-1
100mg
$ 365.00 2022-06-03
Enamine
EN300-74094-0.05g
1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane
1354950-96-1 95%
0.05g
$226.0 2023-02-12
Enamine
EN300-74094-0.1g
1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane
1354950-96-1 95%
0.1g
$337.0 2023-02-12
Enamine
EN300-74094-0.25g
1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane
1354950-96-1 95%
0.25g
$481.0 2023-02-12
Enamine
EN300-74094-0.5g
1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane
1354950-96-1 95%
0.5g
$758.0 2023-02-12
Enamine
EN300-74094-1.0g
1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane
1354950-96-1 95%
1.0g
$971.0 2023-02-12
Enamine
EN300-74094-2.5g
1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane
1354950-96-1 95%
2.5g
$1903.0 2023-02-12
Enamine
EN300-74094-5.0g
1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane
1354950-96-1 95%
5.0g
$2816.0 2023-02-12

Additional information on 1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro2.5octane

1-(5-Phenyl-1,3,4-Oxadiazol-2-yl)-6-Azaspiro[2.5]Octane: A Comprehensive Overview

The compound 1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane (CAS No. 1354950-96-1) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a six-membered azaspiro ring fused to a five-membered oxadiazole ring. The presence of the phenyl group at the 5-position of the oxadiazole ring adds to its unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane in drug discovery and development. Its spirocyclic framework provides a rigid structure that can be exploited for designing bioactive molecules with enhanced pharmacokinetic properties. Researchers have reported that this compound exhibits promising activity in vitro against several enzyme targets, suggesting its potential as a lead compound for therapeutic agents.

The synthesis of 1-(5-phenyl-1,3,4-oxadiazol-2-yl)-6-azaspiro[2.5]octane involves a multi-step process that combines principles from both organic and medicinal chemistry. The key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent spirocyclic assembly via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled higher yields and improved stereocontrol in the synthesis of this compound, making it more accessible for large-scale production.

In terms of structural characterization, 1-(5-phenyl-1,3,4-Oxadiazol) has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its molecular geometry and conformational flexibility, which are critical for understanding its interactions with biological systems.

One of the most exciting developments involving 1-(5-PHENYL-OXADIAZOL) is its application in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For instance, films prepared from this compound exhibit unique optical and electronic characteristics, making them suitable for applications in organic electronics and optoelectronics.

Moreover, the incorporation of 6-AZASPIRO[2.5]OCTANE into polymer frameworks has opened new avenues for developing stimuli-responsive materials. These materials can undergo reversible structural changes in response to external stimuli such as temperature or pH, finding potential uses in sensors and drug delivery systems.

Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No 1354950 96 1 to enhance its scalability and reduce production costs. Additionally, efforts are being made to explore its biological activity in vivo and to identify novel applications in fields such as nanotechnology and green chemistry.

In conclusion, 1-(5-PHENYL-OXADIAZOL) stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future scientific innovations.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.